Defined Mass Shift for Quantitation
The primary functional differentiator of MeSA 2-O-β-D-glucoside-d4 relative to the unlabeled analyte (MeSA 2-O-β-D-glucoside) is the incorporation of exactly four deuterium atoms into the aromatic ring, as confirmed by the molecular formula C14H14D4O8 . This results in a monoisotopic mass increase of +4.025 Da (Δm/z = +4) . This specific mass shift is critical for LC-MS/MS method development, providing a distinct, non-interfering signal in the mass spectrometer that reliably tracks the analyte through all sample preparation and chromatographic steps [1].
| Evidence Dimension | Monoisotopic Mass Difference (Analyte vs. Internal Standard) |
|---|---|
| Target Compound Data | 318.31 g/mol (MeSA 2-O-β-D-glucoside-d4) |
| Comparator Or Baseline | 314.29 g/mol (MeSA 2-O-β-D-glucoside) |
| Quantified Difference | +4.02 g/mol (Δm/z +4) |
| Conditions | High-resolution mass spectrometry (HRMS) and triple quadrupole (QqQ) MS |
Why This Matters
A +4 Da mass shift reliably separates the IS signal from the analyte's natural M+2 and M+4 isotopic peaks in QqQ instruments, preventing signal overlap and ensuring accurate peak integration, a critical specification for method validation.
- [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
